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Compound of Interest

Compound Name: d-KYFIL

Cat. No.: B15550767 Get Quote

Disclaimer: The following guidance is based on the assumption that "d-KYFIL" refers to the

antineoplastic agent Carfilzomib. The Safety Data Sheets (SDS) for Carfilzomib do not provide

specific instructions for chemical neutralization or deactivation. Therefore, all waste containing

this compound must be managed as hazardous pharmaceutical waste through a licensed

environmental services provider. Do not attempt to neutralize or dispose of this material via

standard laboratory drains or as general waste.

Essential Safety and Hazard Information
Carfilzomib is a potent pharmaceutical compound that requires careful handling to avoid

exposure. It is classified as hazardous, and its disposal is regulated to protect personnel and

the environment. Key hazards include being harmful if swallowed, causing skin and eye

irritation, suspected of damaging fertility or an unborn child, and causing organ damage

through prolonged or repeated exposure.

Quantitative Hazard Data Summary

The following table summarizes the hazard classifications for Carfilzomib, which dictate the

necessary disposal precautions.
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Hazard Classification GHS Code(s) Disposal Implication

Acute Oral Toxicity H302

Harmful if swallowed. Waste

must be securely contained to

prevent ingestion by wildlife or

humans. Do not dispose of in

general trash or drains.

Skin Corrosion/Irritation H315

Causes skin irritation.

Contaminated personal

protective equipment (PPE)

and labware must be disposed

of as hazardous waste.

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

Mandates the use of sealed

containers for waste to prevent

accidental splashing or dust

generation.

Reproductive Toxicity H361

Suspected of damaging fertility

or the unborn child. Requires

stringent containment and

disposal to prevent

environmental release and

human exposure.

Specific Target Organ Toxicity

(Single)
H335

May cause respiratory

irritation. Waste should be

handled in a manner that

minimizes dust or aerosol

generation (e.g., wet-wiping

spills).

Specific Target Organ Toxicity

(Repeat)
H372

Causes damage to organs

through prolonged or repeated

exposure. Underscores the

need for professional

hazardous waste disposal.
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Hazardous to the Aquatic

Environment
H413

May cause long-lasting harmful

effects to aquatic life. Prohibits

any form of sewer or waterway

disposal.

Disposal Workflow and Decision-Making
The proper disposal of d-KYFIL/Carfilzomib waste requires a systematic approach to ensure

safety and regulatory compliance. The following workflow diagram illustrates the decision-

making process from waste generation to final disposal.
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d-KYFIL/Carfilzomib Waste Disposal Workflow

Waste Generation & Identification

Segregation & Containment

Storage & Pickup

Final Disposal
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Store in designated Satellite
Accumulation Area (SAA)

Request pickup from certified
Environmental Health & Safety (EHS)

waste handler

Transported by licensed handler
to a permitted facility

Final Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of d-KYFIL/Carfilzomib waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15550767?utm_src=pdf-body-img
https://www.benchchem.com/product/b15550767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Waste Handling
The following protocols provide step-by-step guidance for handling waste generated from

research involving d-KYFIL/Carfilzomib. These are general best practices for hazardous

pharmaceutical compounds in the absence of specific deactivation procedures.

Protocol 1: Management of Solid Waste

This protocol covers the disposal of contaminated labware, vials, and personal protective

equipment (PPE).

Segregation at Point of Use: Immediately after use, place all contaminated solid items into a

designated, clearly labeled hazardous waste container.

Acceptable items include: empty vials, used syringes (without needles), contaminated

gloves, bench paper, and disposable lab coats.

Sharps: Needles and other sharp objects must first be placed in a designated sharps

container before being disposed of as hazardous waste.

Container Requirements: Use a rigid, leak-proof container with a secure lid. The container

must be compatible with the waste type and clearly labeled with "Hazardous Waste," the

chemical name ("Carfilzomib"), and the associated hazard symbols.

Storage: Keep the solid waste container sealed when not in use. Store it in a designated

Satellite Accumulation Area (SAA) away from general lab traffic.

Disposal: Once the container is full, arrange for pickup by your institution's Environmental

Health & Safety (EHS) department or a licensed hazardous waste contractor. Do not overfill

containers.

Protocol 2: Management of Liquid Waste

This protocol covers the disposal of unused d-KYFIL/Carfilzomib solutions and the first rinsate

from cleaning contaminated glassware.

Waste Collection: Collect all liquid waste containing d-KYFIL/Carfilzomib in a dedicated,

shatter-resistant container (e.g., plastic-coated glass or high-density polyethylene).
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Container Labeling: The container must be clearly labeled with "Hazardous Waste," the full

chemical name ("Carfilzomib"), an approximate concentration of the active ingredient, and a

list of all solvents present (e.g., "in 5% Dextrose").

pH and Compatibility: Do not mix incompatible waste streams. Since Carfilzomib is supplied

in a buffered solution, no pH adjustment should be attempted. Mixing with other chemical

wastes (e.g., strong acids or bases) is prohibited.

Storage: Keep the liquid waste container tightly capped and stored in secondary containment

(e.g., a chemical-resistant tray or tub) within a designated SAA.

Disposal: Arrange for pickup through your institution's EHS department. Ensure the container

is clean on the outside and securely sealed before transport.

Protocol 3: Spill Cleanup and Decontamination

This protocol outlines the procedure for cleaning small spills of powdered d-KYFIL/Carfilzomib

or solutions.

Alert and Secure: Alert personnel in the immediate area. If the spill is large or involves a

significant amount of dust, evacuate the area and contact EHS.

Don PPE: At a minimum, wear two pairs of chemotherapy-rated gloves, a disposable gown,

and eye protection (goggles). For powders, a respirator (e.g., N95) is required.

Containment:

For powders: Gently cover the spill with absorbent pads or gauze dampened with water to

prevent the powder from becoming airborne. Do not dry-sweep.

For liquids: Cover the spill with absorbent pads, starting from the outside and working

inward.

Cleanup: Carefully wipe up the contained spill material using the absorbent pads. Place all

contaminated materials (pads, gloves, etc.) into a hazardous solid waste container.
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Decontamination: Clean the spill area with a detergent solution, followed by a rinse with

water. All cleaning materials must be disposed of as hazardous solid waste.

Final Disposal: Seal the hazardous waste container and manage it according to Protocol 1.

To cite this document: BenchChem. [Proper Disposal Procedures for d-KYFIL (Presumed to
be Carfilzomib)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550767#d-kyfil-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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